![molecular formula C24H23N5O3S2 B2366538 3-((4-isopropylphenyl)sulfonyl)-N-(3-methoxybenzyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine CAS No. 892740-03-3](/img/structure/B2366538.png)
3-((4-isopropylphenyl)sulfonyl)-N-(3-methoxybenzyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Biological Study
Compounds similar to 3-((4-isopropylphenyl)sulfonyl)-N-(3-methoxybenzyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine have been synthesized and studied for their biological properties. For instance, 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines have shown potential as potent and selective serotonin 5-HT6 receptor antagonists. Such compounds exhibit high affinity in receptor radioligand binding assays, indicating their potential in neurological research (Ivachtchenko et al., 2010).
Synthesis of Derivatives
The synthesis of various derivatives of compounds like this compound is a topic of ongoing research. For example, the reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylene compounds results in the creation of a variety of heterocycles, such as pyrimidinone and thiazole derivatives. This demonstrates the versatility of these compounds in chemical synthesis (Shibuya, 1984).
Herbicidal Activity
In the realm of agriculture, substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, which are structurally related to the queried compound, have been found to possess excellent herbicidal activity on a broad spectrum of vegetation at low application rates. This highlights their potential use in plant ecosystem health and agriculture (Moran, 2003).
Antimicrobial and Anticancer Activities
The derivatives of these compounds have also shown promise in the medical field. For instance, some new 1,2,4-triazole derivatives have been synthesized and screened for their antimicrobial activities. Additionally, there is research into the synthesis of new fused pyrimidine derivatives, including triazolo[1,5-a]pyrimidines, which have been evaluated for their potency as Aurora-A kinase inhibitors, indicating their potential in cancer research (Bektaş et al., 2007; Shaaban et al., 2011)(Shaaban et al., 2011).
Properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-10-(4-propan-2-ylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N5O3S2/c1-15(2)17-7-9-19(10-8-17)34(30,31)24-23-26-22(21-20(11-12-33-21)29(23)28-27-24)25-14-16-5-4-6-18(13-16)32-3/h4-13,15H,14H2,1-3H3,(H,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWFTXRNOBKMAPZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)NCC5=CC(=CC=C5)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N5O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.